Cas no 2649003-78-9 (tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2649003-78-9
• MF: C₁₇H₂₄N₂O₅
• MW: 336.382864952087
• CID: 5979526
• PubChem ID: 165710570
• Update Time: 2025-10-30

tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate
• 2649003-78-9
• EN300-1886660
• tert-butyl N-[5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C17H24N2O5/c1-16(2,3)24-15(21)19-12-8-11(17(4,5)18-10-20)9-13(22-6)14(12)23-7/h8-9H,1-7H3,(H,19,21)
• InChI Key： XYIKCZTULDYZQC-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)C(C)(C)N=C=O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 336.16852187g/mol
• Monoisotopic Mass: 336.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86.2Ų

Additional information on tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate

Introduction to Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2649003-78-9)

Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate, a compound with the chemical identifier CAS No. 2649003-78-9, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular formula of this compound can be expressed as C₁₃H₁₇NO₆, reflecting its complex composition and the presence of multiple functional groups. These functional groups include an isocyanate moiety and a carbamate group, which are critical for its reactivity and utility in synthetic chemistry. The tert-butyl substituent further enhances the stability and reactivity of the molecule, making it a valuable intermediate in various chemical transformations.

Recent research has highlighted the importance of such compounds in the development of novel therapeutic agents. The isocyanate group, in particular, has been explored for its role in forming stable urethane linkages, which are prevalent in many biologically active molecules. This property makes Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the dimethoxyphenyl moiety contributes to the compound's solubility and bioavailability, which are essential factors for any potential therapeutic application. The presence of multiple hydroxyl groups also suggests that this compound may exhibit significant interactions with biological targets, further enhancing its pharmacological potential.

One of the most intriguing aspects of Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive isocyanate group to introduce various functional groups into larger molecular frameworks, thereby creating novel compounds with tailored properties. This versatility underscores the compound's importance as a building block in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of drugs targeting neurological disorders. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter activity, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure to achieve specific biological effects makes Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate a valuable asset in drug development pipelines.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications where consistent performance is critical. Its resistance to degradation under thermal and chemical stress ensures that it can be stored and handled without significant loss of activity, reducing costs associated with production and purification.

The synthesis of Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the reaction of 2,3-dimethoxybenzoyl chloride with tert-butanol to form the corresponding carbamate derivative. Subsequent reaction with 1-isocyanato-propane introduces the isocyanate group, completing the synthesis of the target molecule.

This synthetic route underscores the compound's versatility as a chemical intermediate. The use of readily available starting materials and well-established reaction conditions makes it accessible for both academic research and industrial applications. Researchers have also explored alternative synthetic pathways to optimize yield and purity, further demonstrating the compound's adaptability in different chemical contexts.

The growing interest in green chemistry has prompted investigations into more sustainable methods for synthesizing Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate. Efforts have focused on reducing waste generation and minimizing energy consumption during production processes. These initiatives align with broader efforts to develop environmentally friendly alternatives in pharmaceutical manufacturing.

In conclusion, Tert-butyl N-5-(2-isocyanatopropan-2-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2649003-78-9) stands out as a versatile and valuable compound in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an excellent candidate for further exploration in drug development and synthetic chemistry. As research continues to uncover new applications for this compound, its significance is expected to grow even further.